Cas no 114908-17-7 (3-Butenoic acid, 4-methoxy-2-oxo-, methyl ester, (3E)-)

• Product Name: 3-Butenoic acid, 4-methoxy-2-oxo-, methyl ester, (3E)-
• CAS No: 114908-17-7
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 1202615
• PubChem ID: 71338575
• Update Time: 2025-04-20

3-Butenoic acid, 4-methoxy-2-oxo-, methyl ester, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4-methoxy-2-oxo-, methyl ester, (3E)-
• methyl 4-methoxy-2-oxobut-3-enoate
• 114908-17-7
• DTXSID10766145

• Inchi： 1S/C6H8O4/c1-9-4-3-5(7)6(8)10-2/h3-4H,1-2H3
• InChI Key： ULVZASULKYKRBU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C=COC)=O)=O

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6